Cas no 1699126-73-2 (1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine)
1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine
- EN300-1935750
- 1699126-73-2
-
- Inchi: 1S/C7H11F2N3/c1-2-12-5(3-4-11-12)6(10)7(8)9/h3-4,6-7H,2,10H2,1H3
- InChI Key: WYULDDSNBAPMAF-UHFFFAOYSA-N
- SMILES: FC(C(C1=CC=NN1CC)N)F
Computed Properties
- Exact Mass: 175.09210369g/mol
- Monoisotopic Mass: 175.09210369g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 43.8Ų
1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1935750-0.05g |
1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine |
1699126-73-2 | 0.05g |
$948.0 | 2023-09-17 | ||
| Enamine | EN300-1935750-0.1g |
1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine |
1699126-73-2 | 0.1g |
$993.0 | 2023-09-17 | ||
| Enamine | EN300-1935750-0.25g |
1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine |
1699126-73-2 | 0.25g |
$1038.0 | 2023-09-17 | ||
| Enamine | EN300-1935750-0.5g |
1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine |
1699126-73-2 | 0.5g |
$1084.0 | 2023-09-17 | ||
| Enamine | EN300-1935750-1.0g |
1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine |
1699126-73-2 | 1g |
$1729.0 | 2023-05-27 | ||
| Enamine | EN300-1935750-2.5g |
1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine |
1699126-73-2 | 2.5g |
$2211.0 | 2023-09-17 | ||
| Enamine | EN300-1935750-5.0g |
1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine |
1699126-73-2 | 5g |
$5014.0 | 2023-05-27 | ||
| Enamine | EN300-1935750-10.0g |
1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine |
1699126-73-2 | 10g |
$7435.0 | 2023-05-27 | ||
| Enamine | EN300-1935750-1g |
1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine |
1699126-73-2 | 1g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1935750-5g |
1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine |
1699126-73-2 | 5g |
$3273.0 | 2023-09-17 |
1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine
Introduction to 1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine (CAS No. 1699126-73-2)
1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine is a novel compound with significant potential in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1699126-73-2, belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural features and biological activities. The presence of a pyrazole moiety and difluoroethyl group makes this molecule an intriguing candidate for further exploration in medicinal chemistry.
The pyrazole ring is a well-known pharmacophore in drug design, contributing to the binding affinity and selectivity of many therapeutic agents. Its five-membered structure, featuring two nitrogen atoms, allows for versatile interactions with biological targets. In particular, the 1-substituted pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an ethyl group at the 1-position of the pyrazole ring further enhances its pharmacological profile by improving metabolic stability and solubility.
The difluoroethyl group in the molecular structure of 1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine introduces additional electronic and steric effects that can modulate the compound's biological activity. Fluorine atoms are known to enhance metabolic stability and binding affinity by increasing lipophilicity and reducing hydrogen bonding capacity. This makes fluorinated compounds particularly attractive for drug development, as they often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The combination of quantum mechanical calculations and machine learning algorithms has allowed for the identification of novel lead compounds with high potential for therapeutic intervention. In this context, 1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine has been identified as a promising candidate for further investigation due to its unique structural features.
One of the most exciting areas of research involving this compound is its potential application in oncology. Pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The difluoroethyl group may enhance the compound's ability to interact with these targets by improving its binding affinity and reducing off-target effects. Preliminary studies have suggested that derivatives of this class may exhibit potent antitumor activity by disrupting key signaling pathways in cancer cells.
Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. The ability of pyrazole derivatives to modulate inflammatory pathways has been well-documented in literature. By targeting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), these compounds can reduce inflammation and alleviate symptoms associated with various inflammatory conditions.
The synthesis of 1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine presents several challenges due to the complexity of its structure. However, modern synthetic techniques such as transition metal-catalyzed cross-coupling reactions have made it possible to construct complex molecules with high efficiency and selectivity. These methods have enabled chemists to access novel derivatives with tailored pharmacological properties, expanding the chemical space available for drug discovery.
In conclusion, 1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine (CAS No. 1699126-73-2) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a pyrazole moiety and difluoroethyl group makes it an attractive candidate for further exploration in oncology and anti-inflammatory drug development. Advances in synthetic chemistry and computational biology continue to drive innovation in this field, paving the way for new therapeutic agents derived from this class of compounds.
1699126-73-2 (1-(1-ethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)